Cas no 1086064-46-1 (6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1086064-46-1
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD23703531
• CID: 1098366
• Update Time: 2025-05-22

6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-methyl-1H-Pyrrolo[3,2-b]pyridine
• 6-broMo-1-Methyl-1H-pyrrolo[3,2-b]pyridine6-broMo-1-Methyl-1H-pyrrolo[3,2-b]pyridine
• AK161049
• 6-bromo-1-methylpyrrolo[3,2-b]pyridine
• 1H-Pyrrolo[3,2-b]pyridine, 6-bromo-1-methyl-
• WPVYPRJZAOBBBA-UHFFFAOYSA-N
• BCP12212
• FCH2329611
• OR301261
• AX8294033
• 6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine

• MDL： MFCD23703531
• Inchi： 1S/C8H7BrN2/c1-11-3-2-7-8(11)4-6(9)5-10-7/h2-5H,1H3
• InChI Key： WPVYPRJZAOBBBA-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C=CN(C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 17.8

Experimental Properties

• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.9 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine

Introduction to 6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1086064-46-1)

6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine, also known by its CAS registry number 1086064-46-1, is a heterocyclic aromatic compound with significant potential in various fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures combining a pyrrole and a pyridine ring. The presence of a bromine atom at the 6-position and a methyl group at the 1-position introduces unique electronic and structural properties that make this compound particularly interesting for research and development.

The synthesis of 6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making this compound more accessible for large-scale applications. Its structure has been extensively studied using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry, providing detailed insights into its molecular geometry and stability.

In terms of applications, 6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine has shown promise in the field of medicinal chemistry. Researchers have explored its potential as a building block for drug development, particularly in the design of kinase inhibitors and other bioactive molecules. The bromine substituent at the 6-position facilitates further functionalization through nucleophilic aromatic substitution or other coupling reactions, enabling the creation of diverse derivatives with tailored biological activities.

Recent advancements in computational chemistry have allowed for detailed modeling of the electronic properties of 6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine. These studies reveal that the compound exhibits a high degree of aromaticity due to the conjugation between the pyrrole and pyridine rings. The methyl group at the 1-position contributes to steric effects that influence the molecule's solubility and reactivity. Furthermore, the bromine atom introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule for specific applications.

The material science community has also taken interest in 6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine as a potential component in organic electronics. Its planar structure and extended conjugation make it a candidate for use in organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Initial studies suggest that this compound could serve as an efficient charge transport layer due to its favorable electronic properties.

In addition to its chemical applications, CAS No. 1086064-46-1 has been utilized in catalytic processes as both a ligand and a catalyst support. Its ability to coordinate with metal ions makes it valuable in homogeneous catalysis for reactions such as cross-couplings or enantioselective reductions. Recent breakthroughs in asymmetric catalysis have highlighted the potential of this compound as a chiral ligand for enantioselective transformations.

The environmental impact of synthesizing and using 6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine has also been a topic of interest. Researchers are exploring green chemistry approaches to minimize waste and improve sustainability in its production. For instance, solvent-free reactions or biocatalytic methods are being investigated to reduce the ecological footprint associated with its synthesis.

In conclusion, CAS No. 1086064-46-1, or 6-Bromo-1-methyl-1H-pyrrolo[3,2-b]pyridine, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future innovations within organic chemistry and materials science.